Cas no 2228591-79-3 (tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate
• CAS No: 2228591-79-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5922248
• PubChem ID: 165623611
• Update Time: 2025-10-29

tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate
• 2228591-79-3
• tert-butyl N-[4-(1-aminocyclohexyl)-2-hydroxyphenyl]carbamate
• EN300-1875878

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(21)19-13-8-7-12(11-14(13)20)17(18)9-5-4-6-10-17/h7-8,11,20H,4-6,9-10,18H2,1-3H3,(H,19,21)
• InChI Key： BSMYQSRNYDCYFA-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CCCCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate

tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS No. 2228591-79-3): A Comprehensive Overview

tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS No. 2228591-79-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate molecule is composed of a tert-butyl group, an aminocyclohexyl moiety, and a hydroxyphenylcarbamate segment. The tert-butyl group provides steric protection and enhances the compound's stability, while the aminocyclohexyl moiety imparts specific biological activity. The hydroxyphenylcarbamate segment is crucial for its binding affinity to various biological targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play a pivotal role in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, hormone regulation, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a lead molecule for developing new treatments for conditions such as Parkinson's disease, Alzheimer's disease, and chronic pain.

In addition to its GPCR modulation properties, tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate has shown promising results in preclinical studies for its anti-inflammatory and neuroprotective effects. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. Furthermore, it has been shown to protect neuronal cells from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and low toxicity profile further enhance its attractiveness as a drug candidate. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

One of the key challenges in the development of tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate is optimizing its solubility and stability under physiological conditions. Researchers have employed various strategies, including prodrug approaches and formulation techniques, to improve these properties. For instance, the use of cyclodextrin complexes has been shown to enhance the solubility of the compound without compromising its biological activity.

The synthetic route for tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate involves several well-defined steps that ensure high yield and purity. The synthesis typically begins with the preparation of the tert-butyl carbamate derivative from 4-aminoacetophenone followed by coupling with 1-aminocyclohexane to form the desired product. The process is scalable and can be adapted for large-scale production in pharmaceutical settings.

In conclusion, tert-butyl N-4-(1-aminocyclohexyl)-2-hydroxyphenylcarbamate (CAS No. 2228591-79-3) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its formulation for clinical applications.